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Compound of Interest

Compound Name: Triclosan-13C12

Cat. No.: B15555254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triclosan, a broad-spectrum antimicrobial agent, is utilized in a wide array of consumer

products and clinical settings.[1] Its isotopically labeled form, Triclosan-13C12, serves as an

invaluable internal standard for analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), enabling

precise quantification in complex matrices. This document provides detailed protocols for the

preparation, handling, and storage of Triclosan-13C12 solutions to ensure experimental

accuracy and laboratory safety.

Physicochemical Properties and Solubility Data
While specific data for Triclosan-13C12 is not extensively published, the physicochemical

properties are considered to be nearly identical to that of unlabeled Triclosan.

Table 1: Physicochemical Properties of Triclosan
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Property Value

Molecular Formula C12H7Cl3O2

Appearance White to off-white crystalline solid

Molecular Weight ~289.5 g/mol (unlabeled)

Melting Point 55-57 °C

Storage Temperature Room temperature

Stability (Solid) ≥ 4 years[2]

Table 2: Solubility of Triclosan in Various Solvents

Solvent Solubility Reference

Ethanol ~30 mg/mL [2]

Dimethyl Sulfoxide (DMSO) ~30 mg/mL [2]

Dimethylformamide (DMF) ~30 mg/mL [2]

Acetone >100 g/100g [3]

Ethyl Acetate High [4][5]

Acetonitrile High [4][5]

Methanol High [4][5]

Cyclohexane Low [4][5]

Water Sparingly soluble [1]

Aqueous Buffers Sparingly soluble [2]

Note: The solubility of Triclosan-13C12 is expected to be very similar to unlabeled Triclosan.

However, it is recommended to perform a small-scale solubility test before preparing a stock

solution.
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Preparation of a Triclosan-13C12 Stock Solution (from
solid)
This protocol outlines the steps to prepare a 1 mg/mL stock solution of Triclosan-13C12 in a

suitable organic solvent.

Materials:

Triclosan-13C12 (solid)

High-purity solvent (e.g., ethanol, methanol, acetone, or dimethyl sulfoxide)

Analytical balance

Volumetric flask (Class A)

Pipettes (calibrated)

Spatula

Weighing paper

Vortex mixer or sonicator

Amber glass vial with a PTFE-lined cap for storage

Procedure:

Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Triclosan-
13C12.[6][7] Handle the solid compound in a well-ventilated area or a chemical fume hood.

[8] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.[8]

Weighing: Accurately weigh the desired amount of Triclosan-13C12 solid using an analytical

balance. For a 10 mL of a 1 mg/mL solution, weigh 10 mg.

Dissolution: Carefully transfer the weighed solid into a 10 mL volumetric flask. Add a small

amount of the chosen solvent (e.g., 5-7 mL of ethanol) to dissolve the solid.
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Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or

sonicator to ensure complete dissolution.

Bringing to Volume: Once the solid is completely dissolved, add the solvent to the volumetric

flask until the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a clean, labeled amber glass vial with a PTFE-lined

cap. Store the solution under the recommended conditions (see Section 4).

Preparation of Working Solutions
Working solutions can be prepared by diluting the stock solution to the desired concentration

using the appropriate solvent.

Example: To prepare a 10 µg/mL working solution from a 1 mg/mL stock solution:

Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

Add the diluent solvent to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure thorough mixing.

Handling and Storage
Handling:

Always handle Triclosan-13C12 and its solutions in a well-ventilated area.[8]

Avoid contact with skin and eyes.[7] In case of contact, rinse the affected area with copious

amounts of water.[8]

Avoid inhalation of the powder.[9]

Use appropriate PPE, including chemical-resistant gloves, safety glasses, and a lab coat.[8]

Storage:
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Store the solid Triclosan-13C12 in a tightly sealed container in a dry, well-ventilated place at

room temperature.[8]

Stock solutions should be stored in amber glass vials with PTFE-lined caps to protect them

from light.

While organic stock solutions are generally stable, it is good practice to store them at 2-8 °C

for short-term use and at -20 °C for long-term storage to minimize solvent evaporation and

potential degradation.

Aqueous solutions of Triclosan are not recommended for storage for more than one day.[2]

Waste Disposal:

Dispose of all waste materials, including empty containers and unused solutions, in

accordance with local, state, and federal regulations.[8] Triclosan is known to be persistent in

the environment and toxic to aquatic organisms.[1][9]
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Caption: Workflow for Triclosan-13C12 Solution Preparation.
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Caption: Safety and Handling Precautions for Triclosan-13C12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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